Alanine; lysine

• Molecular Formula: C9H21N3O4
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 2-aminopropanoic acid;2,6-diaminohexanoic acid
• InChI: InChI=1S/C6H14N2O2.C3H7NO2/c7-4-2-1-3-5(8)6(9)10;1-2(4)3(5)6/h5H,1-4,7-8H2,(H,9,10);2H,4H2,1H3,(H,5,6)
• InChI Key: RVLOMLVNNBWRSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N.C(CCN)CC(C(=O)O)N

Description

Alanine and lysine are both amino acids, which are the building blocks of proteins. Alanine is a non-essential amino acid, meaning the body can synthesize it, while lysine is an essential amino acid that must be obtained through the diet. Alanine is involved in sugar and acid metabolism, increases immunity, and provides energy for muscle tissue, brain, and the central nervous system . Lysine plays several roles in humans, including proteinogenesis, crosslinking of collagen polypeptides, uptake of essential mineral nutrients, and production of carnitine, which is key in fatty acid metabolism .

Preparation Methods

Synthetic Routes and Reaction Conditions

Alanine can be synthesized through chemical and biological methods. The chemical synthesis method involves high temperature and pressure and strongly acidic and alkaline conditions, producing many byproducts and requiring high energy consumption . Biological methods, which use enzymes, are more promising due to their mild conditions and simple processes .

Lysine is synthesized in organisms through two main biosynthetic pathways: the diaminopimelate and α-aminoadipate pathways . Industrial production of lysine typically involves fermentation processes using bacteria such as Corynebacterium glutamicum .

Chemical Reactions Analysis

Types of Reactions

Both alanine and lysine undergo various chemical reactions, including:

Oxidation: Alanine and lysine can be oxidized to form corresponding oxoacids.

Reduction: Reduction reactions can convert oxoacids back to amino acids.

Substitution: Amino acids can undergo substitution reactions where functional groups are replaced.

Common Reagents and Conditions

Ninhydrin Test: This test detects amino acids by reacting with the amine functional group to form purple-colored compounds.

Acid-Base Reactions: Amino acids can act as both acids and bases, forming zwitterions at certain pH levels.

Major Products

Peptide Bonds: Amino acids react to form peptide bonds, creating polypeptides and proteins.

Scientific Research Applications

Alanine and lysine have extensive applications in scientific research:

Chemistry: Used in the synthesis of peptides and proteins.

Biology: Essential for studying protein structure and function.

Medicine: Alanine is used in parenteral nutrition, while lysine is important for treating herpes simplex infections and improving calcium absorption

Industry: Alanine is used in food additives and cosmetics, while lysine is used in animal feed to enhance growth

Mechanism of Action

Alanine

Alanine is produced from pyruvate by transamination and is involved in sugar and acid metabolism. It increases immunity and provides energy for muscle tissue, brain, and the central nervous system .

Lysine

Lysine is involved in proteinogenesis, crosslinking of collagen polypeptides, and production of carnitine. It also plays a role in histone modifications, impacting the epigenome .

Comparison with Similar Compounds

Similar Compounds

Glycine: The simplest amino acid, non-polar and neutral.

Valine, Leucine, Isoleucine: Non-polar, neutral, and aliphatic amino acids.

Arginine, Histidine: Basic amino acids with positively charged side chains at neutral pH.

Uniqueness

Alanine is unique due to its involvement in sugar and acid metabolism and its role in providing energy for the central nervous system . Lysine is unique for its role in proteinogenesis, collagen crosslinking, and carnitine production, which is crucial for fatty acid metabolism .